N-[4-(acetylamino)phenyl]-2-(2-isopropylphenoxy)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-(2-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C19H22N2O3/c1-13(2)17-6-4-5-7-18(17)24-12-19(23)21-16-10-8-15(9-11-16)20-14(3)22/h4-11,13H,12H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: OJCZCNDGRNSDGK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1OCC(=O)NC2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

N-[4-(acetylamino)phenyl]-2-(2-isopropylphenoxy)acetamide, also known as AIP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. AIP is a small molecule that has been shown to have a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor effects. In

Scientific Research Applications

N-[4-(acetylamino)phenyl]-2-(2-isopropylphenoxy)acetamide has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic effects in animal models of inflammation and pain. This compound has also been shown to have antitumor effects in vitro and in vivo, making it a promising candidate for cancer therapy.

Mechanism of Action

The mechanism of action of N-[4-(acetylamino)phenyl]-2-(2-isopropylphenoxy)acetamide is not fully understood, but it is believed to involve the inhibition of the cyclooxygenase (COX) pathway, which is responsible for the production of pro-inflammatory mediators. This compound has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to reduce the expression of COX-2, an enzyme involved in the production of prostaglandins, which are mediators of inflammation and pain. In addition, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

N-[4-(acetylamino)phenyl]-2-(2-isopropylphenoxy)acetamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. It has been shown to have a wide range of biological activities, making it a useful tool for studying inflammation, pain, and cancer. However, this compound also has limitations. It has low solubility in water, which can make it difficult to use in some experiments. In addition, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

For research include the development of N-[4-(acetylamino)phenyl]-2-(2-isopropylphenoxy)acetamide analogs, investigation of its mechanism of action, and exploration of its therapeutic potential in clinical settings.

Synthesis Methods

The synthesis of N-[4-(acetylamino)phenyl]-2-(2-isopropylphenoxy)acetamide involves the reaction of 2-isopropylphenol with 4-aminobenzoyl chloride in the presence of a base, followed by the reaction of the resulting intermediate with 2-chloroacetyl chloride. The final product is obtained after purification through recrystallization. This synthesis method has been optimized to produce high yields of this compound with good purity.